Cas no 93765-67-4 (1-Pyrrolidinecarboxylic acid chloromethyl ester)

• Product Name: 1-Pyrrolidinecarboxylic acid chloromethyl ester
• CAS No: 93765-67-4
• MF: C₆H₁₀ClNO₂
• MW: 163.602100849152
• MDL: MFCD19233909
• CID: 4666365
• PubChem ID: 10899016
• Update Time: 2025-08-05

1-Pyrrolidinecarboxylic acid chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid chloromethyl ester

• MDL： MFCD19233909
• Inchi： 1S/C6H10ClNO2/c7-5-10-6(9)8-3-1-2-4-8/h1-5H2
• InChI Key： KWQRWSRWSWLRGN-UHFFFAOYSA-N
• SMILES： N1(C(OCCl)=O)CCCC1

Computed Properties

• Exact Mass: 163.0400063g/mol
• Monoisotopic Mass: 163.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 1-Pyrrolidinecarboxylic acid chloromethyl ester

1-Pyrrolidinecarboxylic Acid Chloromethyl Ester: A Comprehensive Overview

1-Pyrrolidinecarboxylic acid chloromethyl ester, identified by the CAS registry number 93765-67-4, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, with its unique structure, has garnered attention due to its potential applications in drug development and as an intermediate in various chemical syntheses. The molecule consists of a pyrrolidine ring, a five-membered saturated heterocycle, attached to a carboxylic acid group that is further esterified with a chloromethyl group. This combination of functional groups imparts versatile reactivity and makes it a valuable building block in organic synthesis.

The synthesis of 1-pyrrolidinecarboxylic acid chloromethyl ester typically involves multi-step processes that highlight the importance of stereochemistry and regioselectivity. Recent advancements in catalytic methods have enabled more efficient pathways for its preparation, reducing production costs and enhancing purity. Researchers have explored the use of transition metal catalysts and enzymatic approaches to optimize the synthesis, ensuring scalability for industrial applications.

In terms of physical properties, 1-pyrrolidinecarboxylic acid chloromethyl ester exhibits a melting point of approximately 52°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it amenable to various reaction conditions. The compound's stability under different pH conditions has been thoroughly investigated, revealing its suitability for use in both acidic and neutral environments.

The applications of 1-pyrrolidinecarboxylic acid chloromethyl ester are diverse, with a primary focus on its role as an intermediate in the synthesis of bioactive compounds. Recent studies have demonstrated its utility in the development of novel antibiotics and antiviral agents. For instance, researchers have utilized this compound as a key intermediate in the construction of peptidomimetic structures that exhibit potent inhibitory activity against bacterial enzymes.

Beyond pharmaceutical applications, 1-pyrrolidinecarboxylic acid chloromethyl ester has found niche uses in agrochemicals and materials science. Its ability to undergo various coupling reactions has made it invaluable in the synthesis of herbicides and fungicides with enhanced efficacy. Additionally, investigations into its role as a precursor for advanced polymers are ongoing, with promising results indicating potential applications in biodegradable materials.

The environmental impact of 1-pyrrolidinecarboxylic acid chloromethyl ester has also been a subject of recent research. Studies focusing on its biodegradation pathways have provided insights into its eco-friendly disposal methods. These findings are crucial for industries aiming to comply with stringent environmental regulations while maintaining sustainable practices.

In conclusion, 1-pyrrolidinecarboxylic acid chloromethyl ester (CAS No. 93765-67-4) stands out as a versatile compound with multifaceted applications across various scientific domains. Its continued exploration in cutting-edge research ensures its relevance in addressing current challenges in medicine, agriculture, and material science.